60-87-7

Promethazine

In Stock

• CAS RN:
• 60-87-7

• Formula:
• C17H20N2S

• InChI:
• InChI=1S/C17H20N2S/c1-13(18(2)3)12-19-14-8-4-6-10-16(14)20-17-11-7-5-9-15(17)19/h4-11,13H,12H2,1-3H3

• InChIKey:
• PWWVAXIEGOYWEE-UHFFFAOYSA-N

• Promethazine is a phenothiazine derivative with antiemetic and antihistaminic properties. Promethazine antagonizes the central and peripheral effects of histamine mediated by histamine H1 receptors. The effects include bronchoconstriction, vasodilation and spasmodic contractions of gastrointestinal smooth muscle. In addition, this agent binds to muscarinic receptors, resulting in anticholinergic and antiemetic activities.
  Promethazine is first generation antihistamine that belongs to the phenothiazine class and is used predominantly as an antiemetic to treat nausea and vomiting and prevent motion sickness. Despite its phenothiazine structure, promethazine has not been linked to instances of clinically apparent acute liver injury.
  Promethazine, also known as proazamine or remsed, belongs to the class of organic compounds known as phenothiazines. These are polycyclic arom...

o-(1-Methyl-allyl)-hydroxylamine

Usually In Stock

• CAS RN:
• 71960-87-7

• Formula:
• C4H9NO

• InChI:
• InChI=1S/C4H9NO/c1-3-4(2)6-5/h3-4H,1,5H2,2H3

• InChIKey:
• YABUENBNHRXMAE-UHFFFAOYSA-N

• O-(1-Methyl-allyl)-hydroxylamine is a useful research compound. Its molecular formula is C4H9NO and its molecular weight is 87.12 g/mol. The purity is usually 95%.

1-[4-Amino-3-chloro-5-(trifluoromethyl)phenyl]-2-bromoethanone

In Stock

• CAS RN:
• 97760-87-7

• Formula:
• C9H6BrClF3NO

• InChI:
• InChI=1S/C9H6BrClF3NO/c10-3-7(16)4-1-5(9(12,13)14)8(15)6(11)2-4/h1-2H,3,15H2

• InChIKey:
• DELZHBDHJNWKKY-UHFFFAOYSA-N

• 1-[4-Amino-3-chloro-5-(trifluoromethyl)phenyl]-2-bromoethanone is a useful research compound. Its molecular formula is C9H6BrClF3NO and its molecular weight is 316.5 g/mol. The purity is usually 95%.

7-(benzyloxy)-3-(3,4-dimethoxyphenyl)-2-methyl-4H-chromen-4-one

In Stock

• CAS RN:
• 610760-87-7

• Formula:
• C25H22O5

• InChI:
• InChI=1S/C25H22O5/c1-16-24(18-9-12-21(27-2)23(13-18)28-3)25(26)20-11-10-19(14-22(20)30-16)29-15-17-7-5-4-6-8-17/h4-14H,15H2,1-3H3

• InChIKey:
• AJLBUBNANNQPLM-UHFFFAOYSA-N

• 7-(benzyloxy)-3-(3,4-dimethoxyphenyl)-2-methyl-4H-chromen-4-one is a useful research compound. Its molecular formula is C25H22O5 and its molecular weight is 402.446. The purity is usually 95%.

N-(4,5-dimethylbenzo[d]thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide

In Stock

• CAS RN:
• 864860-87-7

• Formula:
• C14H14N2O3S

• InChI:
• InChI=1S/C14H14N2O3S/c1-8-3-4-11-12(9(8)2)15-14(20-11)16-13(17)10-7-18-5-6-19-10/h3-4,7H,5-6H2,1-2H3,(H,15,16,17)

• InChIKey:
• OLACDIUGMIIVFC-UHFFFAOYSA-N

• N-(4,5-dimethylbenzo[d]thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide is a useful research compound. Its molecular formula is C14H14N2O3S and its molecular weight is 290.34. The purity is usually 95%.

4-Chloro-2-[4-(difluoromethoxy)phenyl]-5,6-dimethylthieno[2,3-d]pyrimidine

In Stock

• CAS RN:
• 885460-87-7

• Formula:
• C15H11ClF2N2OS

• InChI:
• InChI=1S/C15H11ClF2N2OS/c1-7-8(2)22-14-11(7)12(16)19-13(20-14)9-3-5-10(6-4-9)21-15(17)18/h3-6,15H,1-2H3

• InChIKey:
• KNDNQPOMVPAUTQ-UHFFFAOYSA-N

• 4-Chloro-2-[4-(difluoromethoxy)phenyl]-5,6-dimethylthieno[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C15H11ClF2N2OS and its molecular weight is 340.77. The purity is usually 95%.

2-(3-Bromophenyl)ethyl cyclopropyl ketone

In Stock

• CAS RN:
• 898760-87-7

• Formula:
• C12H13BrO

• InChI:
• InChI=1S/C12H13BrO/c13-11-3-1-2-9(8-11)4-7-12(14)10-5-6-10/h1-3,8,10H,4-7H2

• InChIKey:
• RJSWJYWDBRPVNB-UHFFFAOYSA-N

• 2-(3-Bromophenyl)ethyl cyclopropyl ketone is a useful research compound. Its molecular formula is C12H13BrO and its molecular weight is 253.13 g/mol. The purity is usually 95%.

1-(2-oxo-1,2-dihydropyridine-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 953160-87-7

• Formula:
• C15H16N4O3S

• InChI:
• InChI=1S/C15H16N4O3S/c20-12(18-15-17-6-9-23-15)10-3-7-19(8-4-10)14(22)11-2-1-5-16-13(11)21/h1-2,5-6,9-10H,3-4,7-8H2,(H,16,21)(H,17,18,20)

• InChIKey:
• IESXDDKFQVDYKP-UHFFFAOYSA-N

• 1-(2-oxo-1,2-dihydropyridine-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C15H16N4O3S and its molecular weight is 332.4 g/mol. The purity is usually 95%.

O-((3-Methylisoxazol-5-yl)methyl)hydroxylamine

In Stock

• CAS RN:
• 238760-87-7

• Formula:
• C5H8N2O2

• InChI:
• InChI=1S/C5H8N2O2/c1-4-2-5(3-8-6)9-7-4/h2H,3,6H2,1H3

• InChIKey:
• LXVVVEGECKACSZ-UHFFFAOYSA-N

• O-((3-Methylisoxazol-5-yl)methyl)hydroxylamine is a useful research compound. Its molecular formula is C5H8N2O2 and its molecular weight is 128.13 g/mol. The purity is usually 95%.

3,5,5-Trimethyl-1,3-cyclohexadiene-1-carbaldehyde

• CAS RN:
• 178160-87-7

• Formula:
• C10H14O

• InChI:
• InChI=1S/C10H14O/c1-8-4-9(7-11)6-10(2,3)5-8/h4-5,7H,6H2,1-3H3

• InChIKey:
• QBMDHGWKZOCBPI-UHFFFAOYSA-N

• 3,5,5-Trimethyl-1,3-cyclohexadiene-1-carbaldehyde, also known as 3,5,5-Trimethyl-1,3-cyclohexadiene-1-carbaldehyde, is a useful research compound. Its molecular formula is C10H14O and its molecular weight is 150.22 g/mol. The purity is usually 95%.

Tafluprost

In Stock

• CAS RN:
• 209860-87-7

• Formula:
• C25H34F2O5

• InChI:
• InChI=1S/C25H34F2O5/c1-18(2)32-24(30)13-9-4-3-8-12-20-21(23(29)16-22(20)28)14-15-25(26,27)17-31-19-10-6-5-7-11-19/h3,5-8,10-11,14-15,18,20-23,28-29H,4,9,12-13,16-17H2,1-2H3/b8-3-,15-14+/t20-,21-,22+,23-/m1/s1

• InChIKey:
• WSNODXPBBALQOF-VEJSHDCNSA-N

• A number of 17-phenyl trinor Prostaglandin F2α derivatives have been approved for the treatment of glaucoma. Of these, the ones wherein the 13,14-double bond has been hydrogenated retain relatively good potency, but show a significantly reduced incidence of local irritant side effects. Alternatively, it was recently reported that analogs incorporating a 15-deoxy-15,15-difluoro modification also had a favorable ophthalmic activity profile. Tafluprost is a 2-series, 16-phenoxy analog of PGF2α with the 15,15-difluoro substitution. Tafluprost free acid is a very potent FP receptor agonist, with a Ki of 0.4 nM. The ester prodrug forms of tafluprost are also potent ocular hypotensives in monkeys.
  Tafluprost is a prostaglandin Falpha that is prostaglandin F2alpha in which the carboxylic acid function has been converted to the corresponding isopropyl ester and the 3-hydroxy-1-oc...